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Compound of Interest

Compound Name: 5-Bromo-2-fluorobenzyl alcohol

Cat. No.: B151765

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Bromo-2-fluorobenzyl alcohol (CAS
No. 99725-13-0), a key intermediate in organic synthesis with significant potential in the
pharmaceutical and fine chemical industries. This document outlines its chemical and physical
properties, a detailed experimental protocol for its synthesis, safety information, and its
application in the synthesis of advanced pharmaceutical compounds.

Core Chemical and Physical Data

5-Bromo-2-fluorobenzyl alcohol is a substituted aromatic alcohol. Its unique combination of a
bromine atom, a fluorine atom, and a hydroxymethyl group on the benzene ring makes it a
versatile building block for the synthesis of complex molecules.[1]
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Property Value Reference(s)

CAS Number 99725-13-0 [2][3]

Molecular Formula C7HeBIrFO [2]

Molecular Weight 205.02 g/mol [2]
(5-Bromo-2-

IUPAC Name [2]
fluorophenyl)methanol
5-Bromo-2-

Synonyms [2]

fluorophenylmethanol

) Solid (presumed, based on
Physical State
related compounds)

Purity Typically >98% [3]

Synthesis of 5-Bromo-2-fluorobenzyl Alcohol: An
Experimental Protocol

The synthesis of 5-Bromo-2-fluorobenzyl alcohol is most commonly achieved through the
reduction of its corresponding aldehyde, 5-Bromo-2-fluorobenzaldehyde. The following protocol
is a representative method based on established chemical transformations for similar
substrates.[4]

Reaction Scheme:

Synthesis of 5-Bromo-2-fluorobenzyl alcohol

Sodium Borohydride (NaBH4)
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Fig. 1: Reduction of 5-Bromo-2-fluorobenzaldehyde.

Materials and Reagents:

Reagent CAS Number Quantity Molar Equivalent
5-Bromo-2-

93777-26-5 10.0g 1.0
fluorobenzaldehyde

Sodium borohydride

16940-66-2 1.0g 0.54
(NaBHa)
Methanol (or Ethanol) 67-56-1 100 mL
Deionized Water 7732-18-5 As needed
Ethyl Acetate 141-78-6 As needed
Saturated Brine
) As needed
Solution
Anhydrous Sodium
7757-82-6 As needed
Sulfate
Procedure:

e Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve
10.0 g of 5-Bromo-2-fluorobenzaldehyde in 100 mL of methanol.

e Cooling: Place the flask in an ice bath and stir the solution until the temperature equilibrates
to 0-5 °C.

« Addition of Reducing Agent: Slowly add 1.0 g of sodium borohydride to the cooled solution in
small portions over 15-20 minutes. Maintain the temperature below 10 °C during the
addition.

e Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture in
the ice bath for 1-2 hours. The reaction progress can be monitored by Thin Layer
Chromatography (TLC) until the starting aldehyde is consumed.

e Quenching: Carefully quench the reaction by the slow addition of deionized water.
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o Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate (3 x 50 mL).

e Washing: Combine the organic layers and wash with saturated brine solution (2 x 50 mL).

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

« Purification (if necessary): The crude 5-Bromo-2-fluorobenzyl alcohol can be further
purified by recrystallization or column chromatography to obtain a high-purity solid.

Application in Pharmaceutical Synthesis: A Case
Study

Halogenated benzyl alcohols are valuable intermediates in the synthesis of various active
pharmaceutical ingredients (APIs).[1] While a direct synthesis of a specific drug from 5-Bromo-
2-fluorobenzyl alcohol is not widely published, its structural motifs are present in advanced
therapeutic candidates. For instance, a structurally related core is found in Selective Androgen
Receptor Modulators (SARMS) like GSK2881078.[5][6] The following diagram illustrates a
plausible synthetic pathway where 5-Bromo-2-fluorobenzyl alcohol could serve as a key
starting material for a SARM-like scaffold.

Plausible Synthetic Pathway to a SARM Scaffold
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Fig. 2: Hypothetical synthesis of a SARM scaffold.
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Safety and Handling

5-Bromo-2-fluorobenzyl alcohol and its precursors are chemical reagents that should be
handled with appropriate safety precautions in a laboratory setting. Based on data for
structurally similar compounds, it is classified as an irritant.[7][8]

Hazard Category Description Precautionary Measures

Wear protective gloves and
Skin Irritation Causes skin irritation.[7] clothing. Wash skin thoroughly

after handling.

) o Wear eye and face protection.
o Causes serious eye irritation. ) ) ) ]
Eye Irritation 7] If in eyes, rinse cautiously with

water for several minutes.

) Avoid breathing dust/fumes.
_ o May cause respiratory _ _
Respiratory Irritation T Use only in a well-ventilated
irritation.[8]
area.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[8]
Disposal: Dispose of contents and container to an approved waste disposal plant.[7]

This technical guide provides a summary of the available information on 5-Bromo-2-
fluorobenzyl alcohol. Researchers and drug development professionals are encouraged to
consult the referenced literature and safety data sheets for more comprehensive details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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